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Compound of Interest

Compound Name: (Z)-Lanoconazole

Cat. No.: B1674471 Get Quote

For researchers, scientists, and drug development professionals, the following provides crucial

safety protocols and logistical plans for the handling and disposal of (Z)-Lanoconazole. This

guidance is intended to ensure a safe laboratory environment and proper management of this

potent antifungal agent.

Hazard Identification and Classification
(Z)-Lanoconazole is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory to

prevent exposure.
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PPE Component Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes or

dust particles.

Hand Protection Protective gloves (e.g., nitrile).
Prevents skin contact and

absorption.

Body Protection
Impervious clothing, such as a

lab coat.

Protects skin from

contamination.

Respiratory Protection
A suitable respirator should be

used.

Prevents inhalation of dust or

aerosols.

Table 1: Recommended Personal Protective Equipment for Handling (Z)-Lanoconazole.[1]

Handling and Storage Protocols
Proper handling and storage are critical to maintain the integrity of the compound and the

safety of laboratory personnel.

Operational Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where (Z)-Lanoconazole is handled.[1]

Wash hands thoroughly after handling the compound.[1]

Ensure a safety shower and eye wash station are readily accessible.[1]

Storage Conditions:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

For long-term stability, store the powder at -20°C and solutions at -80°C.[1][3]
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Protect from direct sunlight and sources of ignition.[1]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action must be taken.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, lifting the upper and lower eyelids. Seek

prompt medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical advice.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

immediate medical attention.[1]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Call a poison control center or seek

immediate medical attention.[1]

Table 2: First Aid Procedures for (Z)-Lanoconazole Exposure.

Spill Response:

Evacuate personnel from the immediate area.

Wear full personal protective equipment, including respiratory protection.[1]

Contain the spill to prevent it from entering drains or water courses.[1]

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[1] For solid

spills, carefully scoop the material into a container.

Decontaminate the spill area and equipment by scrubbing with alcohol.[1]
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Collect all contaminated materials in a sealed container for proper disposal.[1]

Disposal Plan
(Z)-Lanoconazole and any contaminated materials must be disposed of as hazardous waste.

Waste Collection: Collect all waste containing (Z)-Lanoconazole in a designated, labeled,

and sealed container.

Disposal Method: Dispose of the waste through an approved hazardous waste disposal

facility.[1] Adhere to all federal, state, and local environmental regulations.

Environmental Precaution: Due to its high aquatic toxicity, prevent the release of (Z)-
Lanoconazole into the environment.[1]

Experimental Workflow for Handling (Z)-
Lanoconazole
The following diagram outlines the logical workflow for safely handling (Z)-Lanoconazole in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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